Cas no 882080-42-4 (2-[(4-{[(2-hydroxyphenyl)methyl]amino}phenyl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide)

• Product Name: 2-[(4-{[(2-hydroxyphenyl)methyl]amino}phenyl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
• CAS No: 882080-42-4
• MF: C₂₃H₂₄N₂O₃S
• MW: 408.513264656067
• CID: 5708496
• PubChem ID: 3376436
• Update Time: 2025-06-18

2-[(4-{[(2-hydroxyphenyl)methyl]amino}phenyl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-{[(2-hydroxyphenyl)methyl]amino}phenyl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
• AKOS005108745
• 2-({4-[(2-hydroxybenzyl)amino]phenyl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide
• JS-2060
• 882080-42-4
• 2-[4-[(2-hydroxyphenyl)methylamino]phenyl]sulfanyl-N-(2-methoxy-5-methylphenyl)acetamide

• Inchi： 1S/C23H24N2O3S/c1-16-7-12-22(28-2)20(13-16)25-23(27)15-29-19-10-8-18(9-11-19)24-14-17-5-3-4-6-21(17)26/h3-13,24,26H,14-15H2,1-2H3,(H,25,27)
• InChI Key： VAWSQMBJFZGNAR-UHFFFAOYSA-N
• SMILES： S(CC(NC1=C(C=CC(C)=C1)OC)=O)C1C=CC(=CC=1)NCC1C=CC=CC=1O

Computed Properties

• Exact Mass: 408.15076381g/mol
• Monoisotopic Mass: 408.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-[(4-{[(2-hydroxyphenyl)methyl]amino}phenyl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide

Introduction to 2-[(4-{[(2-hydroxyphenyl)methyl]amino}phenyl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide (CAS No. 882080-42-4) in Modern Chemical and Biomedical Research

The compound 2-[(4-{[(2-hydroxyphenyl)methyl]amino}phenyl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide, identified by its CAS number 882080-42-4, represents a significant advancement in the realm of chemical and biomedical research. This intricate molecular structure, featuring a sulfanyl linkage between aromatic rings and an amide functional group, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of multiple aromatic rings, each modulated by distinct substituents such as hydroxyl, methoxy, and methyl groups, endows the compound with unique physicochemical properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry due to their ability to modulate biological pathways effectively. The sulfanyl group in 2-[(4-{[(2-hydroxyphenyl)methyl]amino}phenyl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide serves as a critical pharmacophore, facilitating interactions with target proteins and enzymes. This feature has been particularly explored in the context of developing novel anti-inflammatory agents, where sulfanyl derivatives have demonstrated efficacy comparable to or superior to existing therapeutics. The structural complexity of this compound allows for fine-tuning of its pharmacological profile, enabling researchers to optimize its activity while minimizing side effects.

The amide moiety in the molecular structure of 2-[(4-{[(2-hydroxyphenyl)methyl]amino}phenyl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide contributes to its solubility and bioavailability, key factors in drug formulation. Additionally, the aromatic rings with hydroxyl and methoxy substituents enhance its binding affinity to biological targets. These attributes have been leveraged in the design of molecules targeting neurological disorders, where precise molecular interactions are crucial for therapeutic efficacy. The compound's ability to cross the blood-brain barrier has been a focus of recent research, suggesting its potential as a lead compound for treating conditions such as Alzheimer's disease and Parkinson's disease.

In the context of oncology research, 2-[(4-{[(2-hydroxyphenyl)methyl]amino}phenyl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide has shown promise as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. Its sulfanyl group interacts with critical residues in these enzymes, disrupting their function and thereby inhibiting tumor growth. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing healthy tissues, indicating a favorable therapeutic index. These findings have spurred interest in developing derivatives of this compound that exhibit enhanced selectivity and potency.

The synthesis of 2-[(4-{[(2-hydroxyphenyl)methyl]amino}phenyl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfanyl group at the 4-position of one aromatic ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of this compound on a scalable basis, facilitating its use in both academic research and industrial applications. The development of novel synthetic routes has also allowed for modifications to the molecular structure, leading to libraries of analogs with tailored pharmacological properties.

The role of computational chemistry in studying 2-[(4-{[(2-hydroxyphenyl)methyl]amino}phenyl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide cannot be overstated. Molecular modeling techniques have been employed to predict its binding modes with biological targets, providing insights into its mechanism of action. These computational studies have guided experimental efforts by identifying key interactions between the compound and its targets. Furthermore, virtual screening methods have been used to identify potential derivatives with improved properties, accelerating the drug discovery process.

Evaluation of 882080-42-4's pharmacokinetic profile is essential for determining its suitability as a drug candidate. Studies have focused on its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). The compound's solubility profile suggests it may require formulation strategies to enhance oral bioavailability. Metabolic studies indicate that it is primarily metabolized via phase II pathways involving glucuronidation and sulfation, which can influence its half-life and clearance rates. Toxicological assessments have revealed no significant adverse effects at relevant doses, supporting further development efforts.

The impact of [molecular scaffold] on drug design principles has been extensively studied. The presence of multiple aromatic rings provides a robust scaffold that can be modified without compromising core structure integrity. This flexibility allows for the exploration of diverse pharmacological profiles while maintaining key functional groups necessary for biological activity. Researchers have exploited this scaffold by introducing various substituents at different positions, creating a series of compounds with distinct properties.

Future directions in research on [target-based drug design] include exploring novel derivatives of 882080-42-4 that exhibit enhanced efficacy or selectivity against specific biological targets. Advances in biocatalysis and flow chemistry may enable more efficient synthesis routes for complex molecules like this one. Additionally, interdisciplinary approaches combining synthetic chemistry with computational modeling will continue to drive innovation in this field.